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Compound of Interest

Compound Name: 3-(Trifluoromethyl)aniline

Cat. No.: B124266

An In-depth Technical Guide to a,a,a-Trifluoro-m-toluidine

Introduction

a,a,a-Trifluoro-m-toluidine, systematically known as 3-(Trifluoromethyl)aniline, is an organic
compound with the formula CFsCeHaNH:2.[1] It is a colorless to pale yellow liquid with a
characteristic fish-like odor.[2][3] This compound and its isomers are crucial building blocks in
the synthesis of a wide range of chemical products, including pharmaceuticals, agrochemicals,
and dyes.[2][3][4]

The presence of the trifluoromethyl (-CFs) group significantly influences the molecule's
properties. This highly electronegative group enhances the lipophilicity and metabolic stability
of compounds into which it is incorporated, making it a highly desirable feature in drug design.
[4] As a result, 3-(Trifluoromethyl)aniline is a sought-after intermediate for developing drugs
with improved pharmacokinetic profiles and for creating more potent herbicides and pesticides.
[4][5] This guide provides a comprehensive overview of its chemical structure, properties,
synthesis, and applications for researchers and professionals in drug development.

Chemical Structure and IUPAC Name

The chemical structure of a,a,a-Trifluoro-m-toluidine consists of an aniline ring substituted with
a trifluoromethyl group at the meta-position (position 3).

IUPAC Name: 3-(Trifluoromethyl)aniline[1][2]
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Synonyms: a,a,0-Trifluoro-m-toluidine, m-Aminobenzotrifluoride, 3-Aminobenzotrifluoride,
Benzenamine, 3-(trifluoromethyl)-[3][6]

Chemical Formula: C7HeFsN[1]
Molecular Structure Visualization:
Caption: Chemical structure of 3-(Trifluoromethyl)aniline.

Physicochemical Properties

The key physical and chemical properties of 3-(Trifluoromethyl)aniline are summarized in the
table below for easy reference.

Property Value Reference
Molecular Weight 161.12 g/mol [1107]
Appearance Colorless to pale yellow liquid [1][2]

Fish-like, unpleasant amine

Odor [21[3]
odor

Density 1.29 g/cm3 to 1.303 g/cm?3 (11121171

Melting Point 5106 °C (41 to 43 °F) [1][7]

Boiling Point 187 to 188 °C (369 to 370 °F) [1]

Flash Point 87 °C (188.6 °F) - closed cup [7]

. Insoluble / Low solubility (5 g/L

Water Solubility [2][3]
at 20 °C)

Vapor Density 5.56 (Relative to Air) [2][3]

Refractive Index 1.4781t0 1.480 at 20 °C [2][7]

CAS Number 98-16-8 [21[7]

Experimental Protocols
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Synthesis of 3-(Trifluoromethyl)aniline

A common method for the preparation of 3-(Trifluoromethyl)aniline is through the
hydrogenation of m-trifluoromethyl nitrobenzene.

Reaction:
C7HaF3NO2 + 3H2 —» C7HeF3N + 2H20
Detailed Protocol:

e Charging the Reactor: In an autoclave, add m-trifluoromethyl nitrobenzene, a solvent such
as ethanol, and a catalyst (e.g., Palladium on carbon).

 Inerting: Purge the autoclave with nitrogen gas to replace the air.

o Hydrogenation: Begin stirring the mixture and introduce hydrogen gas, maintaining the
pressure at approximately 0.1 MPa.

e Reaction Conditions: Control the temperature at 100 + 5°C. The reaction proceeds until
hydrogen absorption ceases, which typically takes about 1 hour.

o Cooling and Filtration: After the reaction is complete, cool the reactor to below 40°C. The
reaction mixture is then filtered to remove the catalyst.

o Work-up: The filtrate can be further purified through distillation to yield 3-
(Trifluoromethyl)aniline.[3]
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Caption: Workflow for the synthesis of 3-(Trifluoromethyl)aniline.
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Use in Further Synthesis: Preparation of 4-Bromo-N,N-
dimethyl-3-(trifluoromethyl)aniline

3-(Trifluoromethyl)aniline serves as a precursor in multi-step syntheses. For example, it is
used to prepare 4-bromo-N,N-dimethyl-3-(trifluoromethyl)aniline.[S]

Protocol Overview:

Methylation: 3-(Trifluoromethyl)aniline is first N,N-dimethylated to produce N,N-dimethyl-3-
(trifluoromethyl)aniline.

e Bromination: A solution of N,N-dimethyl-3-(trifluoromethyl)aniline in dichloromethane is
cooled to -10°C.

o Reagent Addition: Finely powdered 2,4,4,6-tetrabromo-2,5-cyclohexadien-1-one is added in
portions while maintaining the temperature between -10°C and 0°C.

o Reaction Progression: The mixture is allowed to warm to room temperature over 30 minutes.

o Extraction and Purification: The reaction mixture is extracted with aqueous sodium hydroxide
to remove by-products. The organic layer is then washed, dried, and the solvent is removed
to yield the crude product, which can be further purified.[8]

Applications in Drug Development and Other
Industries

The unique properties imparted by the trifluoromethyl group make 3-(Trifluoromethyl)aniline a
valuable intermediate in several high-value applications.

e Pharmaceuticals: The -CFs group can enhance a drug's metabolic stability and its ability to
cross cell membranes (lipophilicity). This leads to a longer half-life and better bioavailability.
[4] It is a building block for various therapeutic agents, including antiviral and anticancer
drugs.[5] Derivatives of trifluoromethylaniline are found in FDA-approved drugs such as
Sorafenib, an anticancer agent.[9]

o Agrochemicals: Similar to its role in pharmaceuticals, the -CF3 group increases the potency
of herbicides and pesticides.[4] This allows for lower application rates, potentially reducing
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environmental impact.

e Dyes and Polymers: It serves as a precursor in the synthesis of specialty dyes, pigments,
and polymers.[3][5]

Key Properties Applications
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Caption: Relationship between properties and applications.

Reactivity and Safety

3-(Trifluoromethyl)aniline is an aromatic amine and functions as a chemical base.[3][10] It
readily neutralizes acids in exothermic reactions to form salts and water.[3][10] It is
incompatible with strong oxidizing agents, isocyanates, peroxides, and acid halides.[3][10]

Health Hazards: The compound is toxic by ingestion and inhalation.[2][3] Contact may cause
burns to the skin and eyes.[3] Acute exposure can lead to symptoms such as headache,
dizziness, and nausea.[10] Appropriate personal protective equipment, including gloves, eye
shields, and respiratory protection, should be used when handling this chemical.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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